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Compound of Interest |

3-Amino-1-methyl-5-phenyl-1H-
Compound Name:

azepin-2(3H)-one
CAS No.: 1116394-85-4

Cat. No.: B1399412

Get Quote

\ J

A Note to the Researcher: Initial inquiries for "3-Amino-1-methyl-5-phenyl-1H-azepin-2(3H)-
one" did not yield specific data within publicly accessible scientific literature and chemical
databases. However, extensive information is available for a closely related and structurally
significant compound, 3-Amino-1-methyl-5-phenyl-1H-benzol[e][1][2]diazepin-2(3H)-one. This
guide will focus on this well-documented benzodiazepine derivative, providing a
comprehensive overview of its context, properties, and the broader history of its chemical class.
The structural difference lies in the fusion of a benzene ring to the diazepine core, a
modification that defines the benzodiazepine class.

Part 1: The Genesis of a New Pharmacological
Class: The Benzodiazepines

The discovery of benzodiazepines represents a significant milestone in medicinal chemistry
and neuroscience. It began serendipitously in the 1950s at the Hoffmann-La Roche
laboratories.[3] Polish chemist Dr. Leo Sternbach, while working on developing new
tranquilizers, synthesized the first benzodiazepine, chlordiazepoxide (Librium), in 1955.[4][5]
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This discovery was accidental; the compound was initially set aside and only later tested in
1957, revealing its sedative and muscle-relaxant properties.[6]

Librium was introduced to the market in 1960, offering a safer alternative to the barbiturates
that were the standard of care at the time but were fraught with issues of toxicity and
dependence.[1][5] The success of Librium spurred further research, leading to the development
of diazepam (Valium) in 1963, which became one of the most widely prescribed drugs in the
world.[4][5] By 1977, benzodiazepines were the most prescribed class of medications globally.

[4]

The core of their action lies in their ability to enhance the effect of the neurotransmitter gamma-
aminobutyric acid (GABA) at the GABA-A receptor, resulting in sedative, hypnotic, anxiolytic,
anticonvulsant, and muscle relaxant properties.[4]

Part 2: Profile of 3-Amino-1-methyl-5-phenyl-1H-
benzo[e][1][2]diazepin-2(3H)-0ne

This specific molecule belongs to the 1,4-benzodiazepine class, characterized by a seven-
membered diazepine ring fused to a benzene ring. The substituents—an amino group at
position 3, a methyl group at position 1, and a phenyl group at position 5—are crucial for its
pharmacological profile.

Chemical and Physical Properties

Property Value Source
Molecular Formula C16H15Ns0 [71[8]
Molecular Weight 265.31 g/mol [718]

3-amino-1-methyl-5-phenyl-
IUPAC Name _ _ [7]
3H-1,4-benzodiazepin-2-one

CAS Number 103343-65-3 [9]

XLogP3 1.3 [7][8]

Structural Representation
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The core structure of 3-Amino-1-methyl-5-phenyl-1H-benzo[e][1][2]diazepin-2(3H)-one is
depicted below.

Caption: 2D structure of 3-Amino-1-methyl-5-phenyl-1H-benzo[e][1][2]diazepin-2(3H)-one.

Part 3: Synthesis Strategies for the 1,4-
Benzodiazepine Core

The synthesis of 1,4-benzodiazepines is a well-established area of organic chemistry, with
numerous methodologies developed since their initial discovery. A common and versatile
approach involves the condensation of an o-phenylenediamine with a carbonyl compound.[10]

More advanced and efficient synthetic routes have been developed to allow for greater diversity
and control over the final structure. These include:

e Solid-Phase Synthesis: This method allows for the rapid generation of libraries of 1,4-
benzodiazepine-2,5-diones by using three commercially available components: anthranilic
acids, a-amino esters, and alkylating agents.[2]

¢ Intramolecular C-N Bond Coupling and Ring Opening: A facile synthesis of functionalized
1,4-benzodiazepines can be achieved through a copper-catalyzed intramolecular cross-
coupling reaction of 1-(2-bromobenzyl)azetidine-2-carboxamides, followed by the opening of
the four-membered azetidine ring.[11][12]

» Palladium-Catalyzed Cyclization: Substituted 1,4-benzodiazepines can be synthesized via
the palladium-catalyzed cyclization of N-tosyl-disubstituted 2-aminobenzylamines with
propargylic carbonates.[13]

Hypothetical Synthesis Workflow

Based on established methodologies for similar 1,4-benzodiazepines, a plausible synthetic
pathway for 3-Amino-1-methyl-5-phenyl-1H-benzo[e][1][2]diazepin-2(3H)-one could be
envisioned starting from a substituted 2-aminobenzophenone.

AN ) Reaction with ) o ) 3-Amino-1-methyl-5-phenyl-1H-
AT AN A e TS o-amino acid derivative SEleel benzo[e][1,4]diazepin-2(3H)-one
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Caption: A generalized synthetic workflow for 1,4-benzodiazepines.

Part 4: Pharmacological Profile and Therapeutic
Potential

While specific pharmacological data for 3-Amino-1-methyl-5-phenyl-1H-benzo[e][1][2]diazepin-
2(3H)-one is not extensively detailed in the readily available literature, its structural class is
well-characterized. Benzodiazepines are known to exhibit a range of activities on the central
nervous system.[4]

Derivatives of 1,4-benzodiazepine-2-one have been investigated for a variety of therapeutic
applications, including:

o Anxiolytic Effects: Many compounds within this class show significant anti-anxiety activity.
[14]

o Anticonvulsant Properties: The benzodiazepine scaffold is a cornerstone in the development
of anti-seizure medications.[15]

o Sedative-Hypnotic Effects: These compounds are often used in the management of insomnia
and other sleep disorders.[6]

The specific substitutions on the benzodiazepine ring system, such as the amino group at the
3-position, are known to modulate the pharmacological activity and can lead to compounds
with more specific receptor interactions and potentially improved therapeutic profiles.[14]

Conclusion

While the initially requested 3-Amino-1-methyl-5-phenyl-1H-azepin-2(3H)-one remains an
elusive target in the current body of scientific literature, the closely related benzodiazepine
derivative provides a rich area for research and development. The foundational discovery by
Leo Sternbach has paved the way for a vast array of compounds that have had a profound
impact on medicine. The synthetic versatility and diverse biological activities of the 1,4-
benzodiazepine scaffold ensure its continued relevance in the quest for novel therapeutics
targeting the central nervous system.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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